7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-8-(phenethylamino)-1H-purine-2,6(3H,7H)-dione
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Description
Scientific Research Applications
Synthesis and Biological Activities
This chemical compound has been explored for its synthesis and potential biological activities, focusing on its role in cardiovascular health and cytotoxicity. The studies illustrate the compound's involvement in the synthesis of various derivatives and their tested effects on electrocardiographic, antiarrhythmic, and hypotensive activities. Additionally, its derivatives have shown a weak affinity for alpha1- and alpha2-adrenoreceptors, indicating a nuanced interaction with cardiovascular receptors and potential therapeutic applications (Chłoń-Rzepa et al., 2004). Further, the compound's structure, featuring a purine fused-ring skeleton, has been clarified through crystallography, underlining its structural significance and potential for chemical modifications (Karczmarzyk et al., 1995).
Cytotoxicity and Antitumor Activities
Research into the compound's derivatives has also revealed cytotoxic properties, suggesting potential for antitumor applications. For instance, a palladium(II) complex derived from a similar compound demonstrated dose-dependent cytotoxicity against human glioma and mouse melanoma cells, indicating a promising avenue for cancer treatment research (Avdović et al., 2017).
Heterocyclic Compound Synthesis
The compound is a key precursor in the synthesis of polyfunctional fused heterocyclic compounds, showcasing its versatility in organic synthesis. Such compounds are critical in the development of new drugs and materials, highlighting the compound's importance in medicinal chemistry and materials science (Hassaneen et al., 2003).
Chemical Synthesis and Characterization
Further research has explored the synthesis and characterization of related compounds, focusing on their structural properties and potential biological activities. These studies contribute to a deeper understanding of the chemical and pharmacological properties of this class of compounds, paving the way for novel therapeutic agents (Ornik et al., 1990).
Catalytic Applications
The compound has also been investigated for its catalytic applications in organic synthesis, demonstrating its utility in facilitating chemical reactions. This research extends the compound's applications beyond biological activities to include its role in enhancing synthetic efficiency and green chemistry practices (Yazdani-Elah-Abadi et al., 2017).
Properties
IUPAC Name |
7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methyl-8-(2-phenylethylamino)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N5O4/c1-3-17-10-7-11-20(14-17)34-16-19(31)15-30-21-22(29(2)25(33)28-23(21)32)27-24(30)26-13-12-18-8-5-4-6-9-18/h4-11,14,19,31H,3,12-13,15-16H2,1-2H3,(H,26,27)(H,28,32,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDAPEBNBGNWGJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCC4=CC=CC=C4)N(C(=O)NC3=O)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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